Cas no 1420955-61-8 ((1-(6-Chloro-2-(methylthio)pyrimidin-4-yl)piperidin-3-yl)methanamine hydrochloride)

• Product Name: (1-(6-Chloro-2-(methylthio)pyrimidin-4-yl)piperidin-3-yl)methanamine hydrochloride
• CAS No: 1420955-61-8
• MF: C₁₁H₁₈Cl₂N₄S
• MW: 309.258418560028
• CID: 2164181
• Update Time: 2023-08-05

(1-(6-Chloro-2-(methylthio)pyrimidin-4-yl)piperidin-3-yl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (1-(6-Chloro-2-(methylthio)pyrimidin-4-yl)piperidin-3-yl)methanamine hydrochloride

• Inchi： 1S/C11H17ClN4S.ClH/c1-17-11-14-9(12)5-10(15-11)16-4-2-3-8(6-13)7-16;/h5,8H,2-4,6-7,13H2,1H3;1H
• InChI Key： GVRCNFIHDYHPJB-UHFFFAOYSA-N
• SMILES： ClC1=CC(=NC(=N1)SC)N1CCCC(CN)C1.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 244
• Topological Polar Surface Area: 80.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers